N,N-dibenzyl-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea

• IUPAC Name: 1,1-dibenzyl-3-(1,1,1,3,3,3-hexafluoropropan-2-yl)urea
• InChI: InChI=1S/C18H16F6N2O/c19-17(20,21)15(18(22,23)24)25-16(27)26(11-13-7-3-1-4-8-13)12-14-9-5-2-6-10-14/h1-10,15H,11-12H2,(H,25,27)
• InChI Key: RDQBGSQUAWGTMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C(=O)NC(C(F)(F)F)C(F)(F)F
• Molecular Formula: C18H16F6N2O
• Molecular Weight: 390.3 g/mol

Description

N,N-dibenzyl-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea, also known as DTU, is a urea derivative that has gained significant attention in the scientific community due to its unique chemical properties and potential applications. DTU is a white crystalline solid that is soluble in organic solvents and has a melting point of 138-140°C. In

Mechanism of Action

The mechanism of action of N,N-dibenzyl-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea is not fully understood, but it is believed to involve the inhibition of enzymes involved in various cellular processes, including DNA synthesis and repair, protein synthesis, and cell signaling pathways. N,N-dibenzyl-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair, as well as the activity of protein kinase C, an enzyme that is involved in cell signaling pathways.
Biochemical and Physiological Effects
N,N-dibenzyl-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea has been shown to have a number of biochemical and physiological effects, including the ability to induce apoptosis in cancer cells, inhibit the growth of cancer cells, and inhibit the replication of viruses and fungi. N,N-dibenzyl-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea has also been shown to have anti-inflammatory properties and to inhibit the production of reactive oxygen species, which are involved in a number of diseases and conditions.

Advantages and Limitations for Lab Experiments

N,N-dibenzyl-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea has a number of advantages for use in lab experiments, including its ability to inhibit the activity of enzymes involved in various cellular processes, its solubility in organic solvents, and its stability under a range of conditions. However, N,N-dibenzyl-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea also has some limitations, including its low yield in the synthesis process, its relatively high cost, and its potential toxicity.

Future Directions

There are a number of potential future directions for research on N,N-dibenzyl-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea, including the development of new drugs based on its antitumor, antiviral, and antifungal properties, the exploration of its potential as an anti-inflammatory agent, and the investigation of its mechanism of action and potential toxicity. Other potential future directions include the synthesis of new derivatives of N,N-dibenzyl-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea with improved properties and the development of new methods for the synthesis of N,N-dibenzyl-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea with higher yields and lower costs.
Conclusion
In conclusion, N,N-dibenzyl-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea is a urea derivative that has shown promise for a range of scientific research applications, including the development of new drugs and the exploration of its biochemical and physiological effects. While there are some limitations to its use in lab experiments, there are also a number of potential future directions for research on N,N-dibenzyl-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea that could lead to new discoveries and applications in the field of medicine and pharmaceuticals.

Scientific Research Applications

N,N-dibenzyl-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea has been studied extensively for its potential applications in the field of medicine and pharmaceuticals. It has been shown to exhibit antitumor, antiviral, and antifungal properties, making it a promising candidate for the development of new drugs. N,N-dibenzyl-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea has also been studied for its ability to inhibit the growth of cancer cells and to induce apoptosis, or programmed cell death, in cancer cells.